Cas no 2470440-39-0 (Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride)

• Product Name: Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride
• CAS No: 2470440-39-0
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• CID: 6338487
• PubChem ID: 154878810
• Update Time: 2025-06-12

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2470440-39-0
• Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride
• methyl 1-[2-(methylamino)ethyl]-1H-1,2,4-triazole-3-carboxylate hydrochloride
• EN300-27102024

• Inchi： 1S/C7H12N4O2.ClH/c1-8-3-4-11-5-9-6(10-11)7(12)13-2;/h5,8H,3-4H2,1-2H3;1H
• InChI Key： GQDBNLBGEGVOLO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1N=CN(CCNC)N=1)=O

Computed Properties

• Exact Mass: 220.0727034g/mol
• Monoisotopic Mass: 220.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69Ų

Additional information on Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride (CAS No. 2470440-39-0): A Comprehensive Overview

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride, identified by its CAS number 2470440-39-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylamino side chain and a carboxylate group, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride involve meticulous attention to detail to ensure high purity and yield. The hydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various applications in research and development. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the molecular structure and purity of the compound.

Recent studies have highlighted the potential of triazole derivatives as scaffolds for developing novel pharmaceutical agents. The triazole ring is known for its ability to interact with biological targets in multiple ways, including hydrogen bonding, hydrophobic interactions, and metal coordination. This versatility makes triazole-based compounds valuable candidates for drug discovery programs targeting a wide range of diseases. Specifically, Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride has shown promise in preliminary screenings as a modulator of enzyme activity and receptor binding.

In the realm of medicinal chemistry, the incorporation of functional groups such as the methylamino moiety can significantly influence the pharmacological properties of a compound. The methylamino group not only contributes to the overall charge distribution but also enhances the compound's ability to cross biological membranes due to its lipophilic nature. This feature is particularly advantageous for designing drugs that require efficient absorption and distribution within the body. Additionally, the carboxylate group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

The hydrochloride form of this compound is particularly noteworthy for its improved pharmacokinetic profile. Salts are often used in pharmaceutical formulations to enhance solubility and bioavailability. In this case, the hydrochloride salt increases the water solubility of Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride, facilitating its use in solution-based assays and formulations. This improvement is crucial for both in vitro studies and potential clinical applications.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). Triazole derivatives have emerged as effective tools in this endeavor due to their ability to bind tightly to target proteins. The unique structural motifs present in Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride make it a promising candidate for inhibiting or activating specific PPIs involved in various pathological processes. For instance, studies suggest that this compound may interfere with signaling pathways associated with inflammation and cancer progression.

The potential therapeutic applications of Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride extend beyond oncology. Preliminary investigations have indicated its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of triazole derivatives to cross the blood-brain barrier makes them particularly attractive for treating central nervous system disorders. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects on neurological pathways.

In conclusion, Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride (CAS No. 2470440-39-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterization, and potential applications underscore its importance as a lead compound in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.